Cas no 70036-32-7 (1H-Carbazole-1,4(9H)-dione,6-hydroxy-9-methyl-3-(methylamino)-)

• Product name: 1H-Carbazole-1,4(9H)-dione,6-hydroxy-9-methyl-3-(methylamino)-
• CAS No: 70036-32-7
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 567478
• PubChem ID: 321788

1H-Carbazole-1,4(9H)-dione,6-hydroxy-9-methyl-3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazole-1,4(9H)-dione,6-hydroxy-9-methyl-3-(methylamino)-
• 6-hydroxy-9-methyl-3-(methylamino)carbazole-1,4-dione
• 6-Hydroxy-9-methyl-3-methylamino-1,4-carbazolchinon
• 6-hydroxy-9-methyl-3-methylamino-carbazole-1,4-dione
• 9-Methyl-3-methylamino-6-hydroxy-1,4-carbazolchinon
• AC1L850E
• NSC275417
• 6-Hydroxy-9-methyl-3-(methylamino)-1H-carbazole-1,4(9H)-dione
• 70036-32-7
• NSC-275417
• DTXSID70313710

• Inchi： InChI=1S/C14H12N2O3/c1-15-9-6-11(18)13-12(14(9)19)8-5-7(17)3-4-10(8)16(13)2/h3-6,15,17H,1-2H3
• InChI Key： NFSLXQJKJZHPQQ-UHFFFAOYSA-N
• SMILES： CNC1=CC(=O)C2=C(C1=O)C3=C(N2C)C=CC(=C3)O

Computed Properties

• Exact Mass: 256.08486
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.33
• LogP: 1.75710